Cas no 218451-56-0 (Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]-)

Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]- is a fluorinated organic compound featuring a cyclobutanol core substituted with an amino-methyl group bearing a 3,4-difluorophenyl moiety. This structure confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the cyclobutanol scaffold contributes to conformational rigidity. The compound’s bifunctional nature (hydroxyl and amino groups) allows for versatile derivatization, facilitating its use in the development of bioactive molecules. Its well-defined stereochemistry and purity make it suitable for research applications requiring precise molecular control.
Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]- structure
218451-56-0 structure
Product Name:Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]-
CAS No:218451-56-0
MF:C11H13F2NO
MW:213.223829984665
CID:3911217
PubChem ID:22993507
Update Time:2025-07-01

Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]-
    • 1-(amino(3,4-difluorophenyl)methyl)cyclobutanol
    • KRJAVCYLHVZSKL-UHFFFAOYSA-N
    • 218451-56-0
    • WLZ3035
    • SCHEMBL6962979
    • 1-[amino-(3,4-difluoro-phenyl)methyl]-cyclobutanol
    • Inchi: 1S/C11H13F2NO/c12-8-3-2-7(6-9(8)13)10(14)11(15)4-1-5-11/h2-3,6,10,15H,1,4-5,14H2
    • InChI Key: KRJAVCYLHVZSKL-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(C1(CCC1)O)N)F

Computed Properties

  • Exact Mass: 213.09652036g/mol
  • Monoisotopic Mass: 213.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2Ų

Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1227794-1g
1-(amino(3,4-difluorophenyl)methyl)cyclobutanol
218451-56-0 95%
1g
$1130 2024-06-03
eNovation Chemicals LLC
Y1227794-1g
1-(amino(3,4-difluorophenyl)methyl)cyclobutan-1-ol
218451-56-0 95%
1g
$1130 2025-02-27
eNovation Chemicals LLC
Y1227794-1g
1-(amino(3,4-difluorophenyl)methyl)cyclobutan-1-ol
218451-56-0 95%
1g
$1130 2025-02-25
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent